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Compound of Interest

Compound Name: Sodium phenol

Cat. No.: B8718760

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling sodium phenoxide.
Adherence to these procedural steps is critical for ensuring personal safety and proper
disposal.

Sodium phenoxide is a corrosive solid that can cause severe skin burns and eye damage.[1][2]
Its dust can be harmful if inhaled, causing irritation to the respiratory tract.[2][3] Therefore, strict
adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards of sodium
phenoxide. Engineering controls, such as fume hoods and proper ventilation, must be in place
and functioning correctly.[1][4] The following table summarizes the required PPE.
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Body Part Required PPE Specifications & Standards
Goggles should comply with
OSHA's regulations in 29 CFR
] ) 1910.133 or European
Tight-sealing safety goggles )
Eyes/Face ) Standard EN166. A face shield
and a face shield. N )
offers additional protection and
should always be used with
goggles.[1][4][5]
Protective clothing should be
Chemical-resistant apron or worn to prevent skin exposure.
Skin/Body coveralls. Long-sleeved [4][5] An acid-resistant apron
clothing. provides an additional layer of
safety.[6]
Gloves must comply with EN
Neoprene or nitrile rubber 374 standards. Always check
Hands

gloves.

for signs of degradation before
use.[4][7][8]

Respiratory

NIOSH/MSHA approved

respirator.

Required when engineering
controls are insufficient, if
exposure limits are exceeded,
or if irritation is experienced.[1]
[5] For small-scale lab use, a
particle-filtering half mask
(EN149:2001) may be
sufficient. For larger-scale use,
a respirator with a particulates
filter conforming to EN 143 is

recommended.[9]

Operational Plan: Handling and Storage Protocol

Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for sodium

phenoxide.[9]
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Ensure Proper Ventilation: All work with sodium phenoxide, especially handling the solid that
can create dust, should be conducted in a chemical fume hood.[2][10]

Prepare Work Area: Ensure the work area is clean and uncluttered. Locate the nearest
emergency eyewash station and safety shower and confirm they are operational.[1][7]

Don PPE: Put on all required PPE as specified in the table above.

Handling:

Avoid Dust Formation: Handle sodium phenoxide carefully to avoid generating dust.[1]

Mixing: If mixing with water, always add the sodium phenoxide solid slowly to the water while
stirring continuously; never add water to the solid.[2] This process can generate heat, and
cooling may be necessary.[2]

Transport: When moving the chemical, use a protective bottle carrier.[10]

General Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands
thoroughly after handling the chemical.[3]

Storage:

Store sodium phenoxide in a tightly closed, properly labeled container.[1]
Keep the container in a dry, cool, and well-ventilated place.[1][4]

Store in a designated corrosives area, segregated from incompatible materials such as
strong acids and oxidizing agents.[1][5]

Never store corrosive chemicals above eye level.[10]

Emergency Protocols: Exposure and Spills

Immediate medical attention is required for any exposure.[1]
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Exposure Route First-Aid Measures

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][9]
Eye Contact )

Remove contact lenses if present and easy to

do.[9] Seek immediate medical attention.[1]

Immediately remove all contaminated clothing
) and shoes.[1] Wash the affected area with soap
Skin Contact )
and plenty of water for at least 15 minutes.[10]

Seek immediate medical attention.[1]

Move the person to fresh air.[9] If breathing is

difficult or has stopped, provide artificial

Inhalation
respiration.[4] Seek immediate medical
attention.[9]
Do NOT induce vomiting.[1][9] Rinse the mouth
with water and then drink plenty of water.[1]
Ingestion Never give anything by mouth to an

unconscious person.[9] Seek immediate medical

attention.[1]

Spill Response Plan:

Evacuate: Evacuate all non-essential personnel from the spill area.[1]

e Ventilate: Ensure the area is well-ventilated.

o Wear PPE: Before cleaning, don the appropriate PPE, including respiratory protection.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so.[1]

o Cleanup: For solid spills, cover with a plastic sheet to minimize spreading.[1] Carefully
sweep or shovel the material into a suitable container for disposal.[3][5] Avoid creating dust.

[1]

o Decontamination: Clean the contaminated surface thoroughly and flush the area with water.

[1]
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» Disposal: Dispose of the waste in a labeled, sealed container according to institutional and
local regulations.

Disposal Plan

All sodium phenoxide waste, including empty containers and contaminated materials, must be
treated as hazardous waste.

o Waste Collection: Collect waste in a properly labeled, sealed container.

» Disposal: Dispose of the contents and container at an approved waste disposal plant.[1]
Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[5]

Procedural Workflow for Handling Sodium
Phenoxide
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Caption: Workflow for safe handling of Sodium Phenoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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